Cas no 136538-94-8 (4-Thiazolecarboxylicacid,5-amino-2-chloro-,methylester(9CI))

4-Thiazolecarboxylic acid, 5-amino-2-chloro-, methyl ester (9CI) is a specialized heterocyclic compound featuring a thiazole core functionalized with an amino group, a chloro substituent, and a methyl ester moiety. This structure imparts reactivity suitable for applications in pharmaceutical and agrochemical synthesis, particularly as an intermediate in the development of biologically active molecules. The presence of both nucleophilic (amino) and electrophilic (ester) sites enhances its versatility in organic transformations. Its well-defined purity and stability under controlled conditions make it a reliable reagent for research and industrial processes requiring precise molecular modifications. The compound is typically handled under standard laboratory safety protocols due to its reactive functional groups.

4-Thiazolecarboxylicacid,5-amino-2-chloro-,methylester(9CI) structure

136538-94-8 structure

Product Name:4-Thiazolecarboxylicacid,5-amino-2-chloro-,methylester(9CI)

CAS No:136538-94-8

MF:C₅H₅ClN₂O₂S

MW:192.623398542404

MDL:MFCD16615255

CID:839166

PubChem ID:15708025

Update Time:2025-05-28

4-Thiazolecarboxylicacid,5-amino-2-chloro-,methylester(9CI) Chemical and Physical Properties

Names and Identifiers

- 4-Thiazolecarboxylicacid,5-amino-2-chloro-,methylester(9CI)
- 5-amino-2-chloro-4-Thiazolecarboxylic acid methyl ester
- 5-Amino-2-chloro-thiazole-4-carboxylicacid ethylester
- methyl 5-amino-2-chloro-1,3-thiazole-4-carboxylate
- Methyl 5-amino-2-chlorothiazole-4-carboxylate
- 5-Amino-2-chloro-thiazole-4-carboxylic acid methyl ester
- SB33046
- 136538-94-8
- DB-358752
- MFCD16615255
- Methyl5-amino-2-chlorothiazole-4-carboxylate
- CS-0112417
- MDL： MFCD16615255
- Inchi： 1S/C5H5ClN2O2S/c1-10-4(9)2-3(7)11-5(6)8-2/h7H2,1H3
- InChI Key： DJZSROIEFSRXGJ-UHFFFAOYSA-N
- SMILES： ClC1=NC(C(=O)OC)=C(N)S1

Computed Properties

Exact Mass: 191.9760263g/mol
Monoisotopic Mass: 191.9760263g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 169
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 93.4Å²

Experimental Properties

Density: 1.550

4-Thiazolecarboxylicacid,5-amino-2-chloro-,methylester(9CI) Pricemore >>

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